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Abstract
This document provides detailed protocols for the preparation of stock solutions of SHP394, a

potent and selective allosteric inhibitor of SHP2 (Src homology 2 domain-containing protein

tyrosine phosphatase 2).[1][2][3] Accurate preparation of stock solutions is critical for ensuring

reproducible and reliable results in preclinical experiments. This guide is intended for

researchers, scientists, and drug development professionals.

Introduction
SHP394 is an orally bioavailable small molecule that targets the SHP2 phosphatase, a key

signaling node involved in various cellular processes, including cell growth, differentiation, and

survival.[3][4] SHP2 is a non-receptor protein tyrosine phosphatase that is aberrantly activated

in various human cancers and developmental disorders.[5][6] By inhibiting SHP2, SHP394
blocks downstream signaling through pathways such as the RAS-RAF-MEK-ERK and PI3K-

AKT pathways, making it a promising candidate for cancer therapy.[3][5][7] This document

outlines the necessary materials, equipment, and step-by-step procedures for preparing

SHP394 stock solutions for both in vitro and in vivo applications.

Data Presentation
A summary of the key quantitative data for SHP394 is provided in the table below for quick

reference.
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Property Value Reference

Molecular Weight 470.51 g/mol [1][2]

Formula C₂₀H₂₅F₃N₆O₂S [1][2]

Appearance White to off-white solid [1]

Purity >99% (HPLC) [2]

In Vitro Solubility
24 mg/mL (51.01 mM) in

DMSO
[1]

Storage (Solid)
-20°C (desiccated) for 36

months
[2]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][2]

Experimental Protocols
Materials and Equipment

SHP394 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

In Vitro Stock Solution Preparation (10 mM in DMSO)
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This protocol describes the preparation of a 10 mM stock solution of SHP394 in DMSO,

suitable for most cell-based assays.

Procedure:

Equilibrate SHP394: Allow the vial of SHP394 powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of SHP394 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.71

mg of SHP394 (Mass = Molarity × Volume × Molecular Weight).

Dissolution: Add the weighed SHP394 to a sterile microcentrifuge tube. Add the calculated

volume of anhydrous DMSO. For 4.71 mg of SHP394, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the SHP394 is completely dissolved. If necessary,

sonicate the solution for a few minutes to aid dissolution.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1][2] Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[1]

In Vivo Formulation Preparation
For animal studies, SHP394 can be formulated for oral administration. The following is an

example of a vehicle formulation.

Vehicle Composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:
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Prepare a concentrated stock of SHP394 in DMSO (e.g., 50 mg/mL).

In a sterile tube, add the required volume of the SHP394 DMSO stock.

Add the PEG300 and mix thoroughly.

Add the Tween-80 and mix until the solution is clear.

Finally, add the saline to reach the final desired volume and concentration.
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Caption: SHP2 signaling pathway and the inhibitory action of SHP394.

Experimental Workflow for SHP394 Stock Solution
Preparation
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Caption: Workflow for preparing SHP394 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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